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Compound Name:
3-(N-Acetyl-N-

ethylamino)pyrrolidine

Cat. No.: B057440 Get Quote

Despite a comprehensive search, no specific in vivo studies utilizing 3-(N-Acetyl-N-
ethylamino)pyrrolidine were identified in the public domain.

This particular chemical, also known as N-ethyl-N-pyrrolidin-3-ylacetamide, is commercially

available for research purposes.[1][2][3] It is primarily described as a versatile intermediate and

building block in the synthesis of more complex molecules, particularly for pharmaceutical and

neuroscience research.[4] However, published literature detailing its direct application and

effects in living organisms (in vivo) is not available.

While the pyrrolidine ring itself is a common scaffold in many biologically active compounds

and approved drugs, specific data for this substituted derivative is lacking.[5][6][7] The available

information focuses on its potential applications rather than demonstrated biological effects

from preclinical or clinical studies.[4][8]

Potential Research Applications (Based on Chemical Supplier Information):

Pharmaceutical Development: It is suggested as an intermediate in the synthesis of

analgesics and anti-inflammatory drugs.[4]

Neuroscience Research: The compound is proposed for use in studies related to

neurotransmitter systems.[4]
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Drug Delivery Systems: It may be incorporated into formulations to enhance the

bioavailability of other therapeutic agents.[4]

Given the absence of specific in vivo data, it is not possible to provide detailed application

notes, experimental protocols, or quantitative data tables as requested. The creation of

signaling pathway diagrams or experimental workflow visualizations would be purely

speculative without foundational research.

Researchers interested in the in vivo properties of 3-(N-Acetyl-N-ethylamino)pyrrolidine
would need to conduct foundational studies to determine its pharmacokinetic,

pharmacodynamic, and toxicological profiles. Such research would be novel and contribute

new knowledge to the field.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 3 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b057440?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b057440?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

